Cas no 146644-58-8 (2(1H)-Pyridinone,4-hydroxy-5,6-dimethoxy-3-(5,5,6-trichloro-2,4-dimethyl-1-oxohexyl)- (9CI))

• Product Name: 2(1H)-Pyridinone,4-hydroxy-5,6-dimethoxy-3-(5,5,6-trichloro-2,4-dimethyl-1-oxohexyl)- (9CI)
• CAS No: 146644-58-8
• MF: C₁₅H₂₀Cl₃NO₅
• MW: 400.682002067566
• CID: 151226
• PubChem ID: 54697258
• Update Time: 2025-04-19

2(1H)-Pyridinone,4-hydroxy-5,6-dimethoxy-3-(5,5,6-trichloro-2,4-dimethyl-1-oxohexyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,4-hydroxy-5,6-dimethoxy-3-(5,5,6-trichloro-2,4-dimethyl-1-oxohexyl)- (9CI)
• 4-hydroxy-5,6-dimethoxy-3-(5,5,6-trichloro-2,4-dimethylhexanoyl)-1H-pyridin-2-one
• WF-16775 A2
• 5,5,6-Trichloro-1-(2,4-dihydroxy-5,6-dimethoxypyridin-3-yl)-2,4-dimethylhexan-1-one
• DTXSID60932873
• WF 16775 A2
• 146644-58-8
• 2(1H)-Pyridinone, 4-hydroxy-5,6-dimethoxy-3-(5,5,6-trichloro-2,4-dimethyl-1-oxohexyl)-

• Inchi： 1S/C15H20Cl3NO5/c1-7(5-8(2)15(17,18)6-16)10(20)9-11(21)12(23-3)14(24-4)19-13(9)22/h7-8H,5-6H2,1-4H3,(H2,19,21,22)
• InChI Key： BRQOWGJKIHBAQB-UHFFFAOYSA-N
• SMILES： ClC(CCl)(C(C)CC(C)C(C1C(NC(=C(C=1O)OC)OC)=O)=O)Cl

Computed Properties

• Exact Mass: 399.0409
• Monoisotopic Mass: 399.040706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 84.86